N-(4-(7-ethoxybenzofuran-2-yl)thiazol-2-yl)-4-((2-ethylpiperidin-1-yl)sulfonyl)benzamide
Description
N-(4-(7-ethoxybenzofuran-2-yl)thiazol-2-yl)-4-((2-ethylpiperidin-1-yl)sulfonyl)benzamide is a useful research compound. Its molecular formula is C27H29N3O5S2 and its molecular weight is 539.67. The purity is usually 95%.
BenchChem offers high-quality N-(4-(7-ethoxybenzofuran-2-yl)thiazol-2-yl)-4-((2-ethylpiperidin-1-yl)sulfonyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-(7-ethoxybenzofuran-2-yl)thiazol-2-yl)-4-((2-ethylpiperidin-1-yl)sulfonyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
Co(II) Complexes Synthesis : A study by Vellaiswamy & Ramaswamy (2017) explored the synthesis of Co(II) complexes involving similar sulfonamide structures. This research focused on synthesizing new complexes and analyzing their structure and properties, such as fluorescence quenching and cytotoxicity in human breast cancer cell lines (Vellaiswamy & Ramaswamy, 2017).
Antimalarial Sulfonamides for COVID-19 : Fahim & Ismael (2021) investigated the reactivity of similar sulfonamide derivatives for potential use as COVID-19 drugs. This involved computational calculations and molecular docking studies, highlighting the versatility of sulfonamide structures in drug development (Fahim & Ismael, 2021).
Pharmacological and Biological Screening
Antimicrobial and Antifungal Studies : Patel et al. (2009) synthesized various benzothiazoles and benzamides, including structures similar to the query compound, for antimicrobial and other biological screenings. These compounds were evaluated for antimicrobial, anti-inflammatory, and other activities (Patel et al., 2009).
Anti-Inflammatory and Analgesic Agents : Abu‐Hashem et al. (2020) worked on novel compounds related to benzodifuranyl and thiazolopyrimidines for potential use as anti-inflammatory and analgesic agents. This demonstrates the application of similar compounds in developing new therapeutic agents (Abu‐Hashem et al., 2020).
Anticancer Research
- Cytotoxic Evaluation of Sulfonamide Schiff Bases : Govindaraj et al. (2021) focused on synthesizing sulfonamide Schiff bases and evaluating their cytotoxicity against human breast cancer cells. This study emphasizes the potential of sulfonamide-based compounds in cancer research (Govindaraj et al., 2021).
properties
IUPAC Name |
N-[4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]-4-(2-ethylpiperidin-1-yl)sulfonylbenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H29N3O5S2/c1-3-20-9-5-6-15-30(20)37(32,33)21-13-11-18(12-14-21)26(31)29-27-28-22(17-36-27)24-16-19-8-7-10-23(34-4-2)25(19)35-24/h7-8,10-14,16-17,20H,3-6,9,15H2,1-2H3,(H,28,29,31) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LUSSUNNWJAEHJY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CCCCN1S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC(=CS3)C4=CC5=C(O4)C(=CC=C5)OCC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H29N3O5S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
539.7 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-2-fluoropyridine-4-carboxamide](/img/structure/B2657807.png)
![N-cyclopentyl-4-oxo-8-phenyl-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide](/img/structure/B2657816.png)
![1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-3-phenylthieno[3,2-d]pyrimidine-2,4(1H,3H)-dione](/img/structure/B2657818.png)
![4-Fluoro-3-[(prop-2-en-1-yl)sulfamoyl]benzoic acid](/img/structure/B2657819.png)
![N-cyclopentyl-N-((1-methyl-1,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)methyl)cyclopropanecarboxamide](/img/structure/B2657823.png)
![N-cyclopentyl-4-oxo-6-phenyl-4,5-dihydro[1,2,3]triazolo[1,5-a]pyrazine-3-carboxamide](/img/structure/B2657827.png)
![4-[1-(2-Cyclopropylpyridine-4-carbonyl)piperidin-4-yl]-3,3-dimethylazetidin-2-one](/img/structure/B2657829.png)